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Detailed Experimental Data and Protocols

The following table summarizes key findings from recent in vivo studies on DEP, which provide the

experimental basis for its non-cholinergic effects.

Study Focus Experimental Model & Protocol Key Quantitative Findings Citation

| Endocrine & Metabolic Effects | Model: Adult male Wistar rats Dose: 0.08 or 0.8 mg/kg DEP Duration:

24 weeks Route: Oral gavage (i.g.) Measurements: Serum hormones, lipids, sperm quality, gene expression

| • ↑ Serum Estradiol • ↓ Serum TC, TG, and LDL-C • ↓ Sperm concentration, ↑ abnormality rate •

Induced thyroid hormone disorders (symptoms of hyperthyroidism) | [1] [2] | | Gut Microbiota &

Inflammation | Model: Male Wistar rats Dose: 0.08 or 0.13 mg/kg DEP Duration: 20 weeks Route: Oral

gavage (i.g.) Measurements: 16S rRNA sequencing, serum cytokines, hormones | • Enriched opportunistic

pathogens (Paraprevotella, Helicobacter) and butyrate-producing genera • ↓ IL-6 • ↑ PYY and Ghrelin •

↑ Estradiol, ↓ TG and LDL-C | [3] |

Mechanisms of Action and Signaling Pathways

DEP and OPPs exert toxicity through fundamentally distinct pathways, as illustrated below.
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Key Implications for Research

DEP is not a proxy for OPP toxicity: The health effects of parent OPPs cannot be extrapolated from

DEP exposure data alone [3].
Focus on chronic endpoints: OPP risk assessment traditionally focuses on acute neurotoxicity, but

DEP's effects highlight the need to evaluate endocrine and metabolic disruption from long-term, low-
level exposure [1].

Regulatory considerations: Current regulations are based on AChE inhibition. New approach
methodologies (NAMs) may be needed to address the complex pathways activated by metabolites

like DEP [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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